N-(2-methoxyphenyl)-4-((thiophene-3-carboxamido)methyl)piperidine-1-carboxamide

• IUPAC Name: N-(2-methoxyphenyl)-4-[(thiophene-3-carbonylamino)methyl]piperidine-1-carboxamide
• InChI: InChI=1S/C19H23N3O3S/c1-25-17-5-3-2-4-16(17)21-19(24)22-9-6-14(7-10-22)12-20-18(23)15-8-11-26-13-15/h2-5,8,11,13-14H,6-7,9-10,12H2,1H3,(H,20,23)(H,21,24)
• InChI Key: KWWNPUDIQHZNCV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)N2CCC(CC2)CNC(=O)C3=CSC=C3
• Molecular Formula: C19H23N3O3S
• Molecular Weight: 373.5 g/mol
• CAS No.: 1235305-08-4

Description

N-(2-methoxyphenyl)-4-((thiophene-3-carboxamido)methyl)piperidine-1-carboxamide, also known as MTIP, is a synthetic compound that has been the subject of extensive scientific research in recent years. This compound has been shown to have potential applications in the treatment of a variety of medical conditions, including depression, anxiety, and addiction.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, exhibiting potent anti-inflammatory and analgesic properties, involves complex reactions including the use of similar functional groups and chemical structures as the specified compound. These compounds have shown significant COX-2 inhibition, analgesic, and anti-inflammatory activities, suggesting a potential pathway for the development of new therapeutic agents (Abu‐Hashem et al., 2020).

Pharmacological Applications

• Thiophene-3-carboxamide derivatives demonstrate antibacterial and antifungal activities, highlighting the potential of structurally similar compounds in developing new antimicrobial agents. The study showcases the importance of molecular conformation in enhancing biological activity (Vasu et al., 2005).

Potential Therapeutic Targets

• Research into the selective inhibition of the Met kinase superfamily by substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides points to the therapeutic relevance of compounds with similar structural motifs in targeting cancer pathways. The successful development of analogs with improved solubility and selectivity underscores the importance of structural optimization in drug design (Schroeder et al., 2009).

Neurological Applications

• The development of radiotracers for PET imaging of serotonin 1A receptors, involving compounds with structural similarities, provides insights into the brain's serotonergic system in health and disease. Such studies are crucial for understanding the pathophysiology of psychiatric and neurodegenerative disorders, offering a foundation for the development of targeted therapies (Choi et al., 2015).